Cas no 4640-68-0 (3-(3,4-Dichlorophenyl)-3-oxopropanenitrile)

• Product Name: 3-(3,4-Dichlorophenyl)-3-oxopropanenitrile
• CAS No: 4640-68-0
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• MDL: MFCD00067919
• CID: 45222
• PubChem ID: 2758063
• Update Time: 2025-04-18

3-(3,4-Dichlorophenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)-3-oxopropanenitrile
• 3,4-DICHLOROBENZOYLACETONITRILE
• DTXSID70374149
• AMY2982
• SY058522
• 10H-401S
• 3-(3,4-dichloro-phenyl)-3-oxo-propionitrile
• 2-(3,4-DICHLOROPHENYL)-2-OXOETHYL CYANIDE
• EN300-136308
• SCHEMBL133027
• 3-(3,4-dichlorophenyl)-3-oxopropionitrile
• 4640-68-0
• AKOS000173231
• CS-0207249
• A7228
• FT-0604190
• J-510564
• 3,4-dichloro-beta-oxo-Benzenepropanenitrile
• MFCD00067919
• STK350866
• 3',4'-Dichlorobenzoylacetonitrile
• BBL040689
• DB-038155

• MDL： MFCD00067919
• Inchi： 1S/C9H5Cl2NO/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5H,3H2
• InChI Key： HUEULXLHYYYTTP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(CC#N)=O)=C1)Cl
• BRN： 3267648

Computed Properties

• Exact Mass: 212.97500
• Monoisotopic Mass: 212.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.383
• Melting Point: 114 °C
• Boiling Point: 398.4°C at 760 mmHg
• Flash Point: 194.7°C
• Refractive Index: 1.567
• PSA: 40.86000
• LogP: 3.08978
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(3,4-Dichlorophenyl)-3-oxopropanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones